Cas no 31620-85-6 (Benzene,trichloroethoxy- (9CI))
31620-85-6 structure
Product Name:Benzene,trichloroethoxy- (9CI)
CAS No:31620-85-6
MF:C8H7Cl3O
MW:225.499579668045
CID:315396
PubChem ID:3015583
Update Time:2025-04-19
Benzene,trichloroethoxy- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzene,trichloroethoxy- (9CI)
- 1,2,3-trichloro-4-ethoxybenzene
- Phenetole, trichloro-
- Trichlorophenetole
- trichlorophenyl ethyl ether
- SCHEMBL12300309
- DTXSID80185506
- 31620-85-6
- 1881330-52-4
-
- Inchi： 1S/C8H7Cl3O/c1-2-12-6-4-3-5(9)7(10)8(6)11/h3-4H,2H2,1H3
- InChI Key： YWHHNJLWIAEJKT-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=CC=1OCC)Cl)Cl
Computed Properties
- Exact Mass: 223.95641
- Monoisotopic Mass: 223.956
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 1.36
- Boiling Point: 277.8°Cat760mmHg
- Flash Point: 107.7°C
- Refractive Index: 1.542
- PSA: 9.23
Benzene,trichloroethoxy- (9CI) Related Literature
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1. Synthetic plant hormones. Part III. AryloxymethylphosphonatesM. H. Maguire,G. Shaw J. Chem. Soc. 1955 1756
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2. Errata
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3. Index of authors, 1952
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4. NotesL. D. C. Bok,L. B. Petters,L. Hough,J. K. N. Jones,M. S. Magson,F. Bell,E. A. Braude,J. S. Fawcett,G. Howard Smith,F. E. Smith,W. R. Boon J. Chem. Soc. 1952 1524
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